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Compound of Interest

Compound Name: Sulfobetaine-16

Cat. No.: B056766 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the synthesis and purification of

Sulfobetaine-16 (SB-16), a zwitterionic detergent widely utilized in biochemical and

pharmaceutical research. The document details the chemical synthesis process, purification

methodologies, and key analytical data for this versatile surfactant.

Introduction to Sulfobetaine-16
Sulfobetaine-16, with the systematic name n-Hexadecyl-N,N-dimethyl-3-ammonio-1-

propanesulfonate, is a member of the sulfobetaine family of detergents.[1] Its zwitterionic

nature, conferred by a positively charged quaternary ammonium group and a negatively

charged sulfonate group, allows it to effectively solubilize membrane proteins and other

hydrophobic molecules while maintaining a neutral net charge over a wide pH range.[2] This

property makes it a valuable tool in various applications, including protein extraction for

chromatography, mass spectrometry, and electrophoresis, as well as in the formulation of

cosmetics.[1][3]

Synthesis of Sulfobetaine-16
The synthesis of Sulfobetaine-16 is typically achieved through a nucleophilic substitution

reaction between N,N-dimethylhexadecylamine and 1,3-propanesultone. The tertiary amine

nitrogen of N,N-dimethylhexadecylamine attacks the electrophilic carbon of the 1,3-
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propanesultone, leading to the opening of the sultone ring and the formation of the zwitterionic

product.

Synthesis Workflow
The overall workflow for the synthesis of Sulfobetaine-16 is depicted in the diagram below.

N,N-dimethylhexadecylamine +
1,3-Propanesultone

Add Solvent
(e.g., Carbon Tetrachloride)

Dissolution Reaction at 40-50°C,
then reflux for 1h Cool to 30°C Precipitation of

Crude Product Filtration Vacuum Drying Crude Sulfobetaine-16

Click to download full resolution via product page

Caption: A schematic of the Sulfobetaine-16 synthesis workflow.

Experimental Protocol for Synthesis
The following protocol is a representative method for the synthesis of Sulfobetaine-16.[3]

Reactant Preparation: In a reaction vessel, dissolve N,N-dimethylhexadecylamine in a

suitable solvent such as carbon tetrachloride.

Reaction Initiation: While stirring, slowly add a theoretical amount of 1,3-propanesultone to

the solution. The temperature should be maintained between 40 and 50°C during the

addition.

Reaction Completion: After the addition is complete, increase the temperature and reflux the

mixture for 1 hour to ensure the reaction goes to completion.

Product Precipitation: Cool the reaction mixture to approximately 30°C. The crude

Sulfobetaine-16 will precipitate out of the solution.

Isolation of Crude Product: Isolate the precipitated solid by filtration.

Drying: Dry the collected solid under vacuum to remove any residual solvent.

Purification of Sulfobetaine-16
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The crude Sulfobetaine-16 obtained from the synthesis typically requires purification to

remove unreacted starting materials and by-products. Recrystallization is a common and

effective method for purifying zwitterionic surfactants.[4][5]

Purification Workflow
The general workflow for the purification of Sulfobetaine-16 by recrystallization is outlined

below.

Crude Sulfobetaine-16 Dissolve in minimum
hot solvent (e.g., Acetone/Methanol)

Slow cooling to
room temperature

Crystallization of
Pure Product Vacuum Filtration Wash with cold

solvent (e.g., Ether) Vacuum Drying Pure Sulfobetaine-16

Click to download full resolution via product page

Caption: A general workflow for the purification of Sulfobetaine-16.

Experimental Protocol for Purification by
Recrystallization
The following is a general protocol for the purification of long-chain sulfobetaines, which can be

adapted for Sulfobetaine-16.[4][6]

Solvent Selection: A mixed solvent system, such as acetone/methanol, is often effective for

recrystallizing zwitterionic surfactants. The crude product should be soluble in the hot solvent

mixture and sparingly soluble at room temperature.

Dissolution: In a suitable flask, add the crude Sulfobetaine-16 and the minimum amount of

the hot solvent mixture required to achieve complete dissolution.

Crystallization: Allow the solution to cool slowly to room temperature. Pure crystals of

Sulfobetaine-16 will form as the solubility decreases.

Isolation: Collect the crystals by vacuum filtration.
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Washing: Wash the collected crystals with a cold, non-polar solvent, such as diethyl ether, to

remove any remaining soluble impurities.

Drying: Dry the purified crystals under vacuum to yield the final product.

Data Presentation
The following tables summarize the key quantitative data for Sulfobetaine-16.

Table 1: Physicochemical Properties of Sulfobetaine-16

Property Value Reference

CAS Number 2281-11-0 [7]

Molecular Formula C₂₁H₄₅NO₃S [8]

Molecular Weight 391.65 g/mol [8]

Appearance White to off-white solid [3]

Melting Point 253-255 °C [9]

Table 2: Analytical Data for Sulfobetaine-16
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Analysis Result Reference

Purity (HPLC) ≥ 98% [2][10]

ESI-MS (m/z)
406.336 [M+H]⁺ (for a C16

analogue)
[11]

¹H NMR (400 MHz, D₂O), δ

(ppm)

0.95–1.09 (m, 3H), 1.23–1.77

(m, 25H), 1.78–2.18 (m, 6H),

3.06–3.12 (m, 2H), 3.27 (s,

6H), 3.40–3.64 (m, 4H) (for a

C16 analogue)

[11]

¹³C NMR (101 MHz, D₂O), δ

(ppm)

13.92, 21.08, 21.46, 22.37,

22.71, 26.25, 29.24, 29.59,

29.76, 29.89, 29.94, 30.04,

32.05, 50.17, 50.88, 63.16,

63.76 (for a C16 analogue)

[11]

Yield 74.7% (for a C16 analogue) [11]

Conclusion
This technical guide provides a detailed overview of the synthesis and purification of

Sulfobetaine-16. The described protocols and data serve as a valuable resource for

researchers and professionals in the fields of biochemistry, drug development, and materials

science who require high-purity zwitterionic detergents for their applications. The

straightforward synthesis and effective purification methods make Sulfobetaine-16 an

accessible and essential tool for a wide range of scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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